Decarboxylative reduction of free aliphatic carboxylic acids by photogenerated cation radical†

Chemical Communications Pub Date: 2007-10-17 DOI: 10.1039/B714526H

Abstract

The decarboxylation of free carboxylic acids was effected by a photogenerated cation radical of phenanthrene to yield the reduction product in the presence of a thiol, which provides an alternative method to the Barton decarboxylation procedure for aliphatic acids such as N-Boc amino acids.

Graphical abstract: Decarboxylative reduction of free aliphatic carboxylic acids by photogenerated cation radical
Decarboxylative reduction of free aliphatic carboxylic acids by photogenerated cation radical†
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